Cas no 1261464-64-5 (2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261464-64-5
• MF: C₁₄H₁₀F₃N₃O₄
• MW: 341.24211359024
• CID: 4987382
• Update Time: 2025-05-19

2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C14H10F3N3O4/c1-23-13(8-18)12(20(21)22)6-9(7-19-13)10-4-2-3-5-11(10)24-14(15,16)17/h2-7,19H,1H3
• InChI Key： RIXSBRLRYWGHQP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1=CNC(C#N)(C(=C1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 617
• XLogP3: 2.8
• Topological Polar Surface Area: 100

Additional information on 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine

Introduction to 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261464-64-5)

2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261464-64-5, represents a convergence of advanced synthetic methodologies and pharmacological exploration. Its molecular structure, characterized by a pyridine core functionalized with multiple substituents, positions it as a promising candidate for further investigation in drug discovery and development.

The structural framework of 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine incorporates several key pharmacophoric elements that are of interest to medicinal chemists. The presence of a nitro group at the 3-position and a cyano group at the 2-position introduces electrophilic centers that can participate in various chemical reactions, enabling modifications that may enhance biological activity. Additionally, the trifluoromethoxy group on the phenyl ring at the 5-position introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules.

The methoxy group at the 2-position further contributes to the compound's complexity, influencing its electronic properties and potential interactions with biological targets. This combination of substituents makes 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine a versatile scaffold for designing novel therapeutic agents. Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid evaluation of such compounds, allowing researchers to identify potential hits for further optimization.

In the context of contemporary pharmaceutical research, pyridine derivatives continue to be extensively studied due to their broad spectrum of biological activities. The pyridine core is a common motif in many approved drugs, exhibiting properties such as bioavailability, solubility, and target specificity. The specific arrangement of substituents in 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine may contribute to its unique pharmacological profile, making it a valuable asset in the quest for new treatments.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine, dopamine, and serotonin. The structural features of 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine, including its nitro and cyano groups, could interact with these systems in novel ways, potentially leading to the development of new therapeutic strategies for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Furthermore, the influence of fluorine-containing groups on drug design cannot be overstated. The trifluoromethoxy group in this compound is particularly noteworthy for its ability to enhance binding affinity and metabolic stability. Fluorinated aromatic rings are frequently incorporated into drugs due to their ability to improve pharmacokinetic properties while maintaining or even enhancing biological activity. This feature makes 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine an attractive candidate for further exploration.

The synthesis of this compound also reflects modern trends in organic chemistry towards more efficient and sustainable methodologies. Advances in catalysis and green chemistry have enabled researchers to construct complex molecular frameworks with greater precision and reduced environmental impact. The preparation of 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine likely employs such innovations, contributing to its accessibility for further research.

Recent studies have begun to elucidate the mechanistic aspects of how pyridine derivatives interact with biological targets. For instance, computational modeling has been instrumental in predicting how different substituents influence binding affinity and selectivity. These insights are crucial for optimizing lead compounds like 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine for clinical applications. By understanding the relationship between structure and activity, researchers can make informed decisions about which analogs warrant further investigation.

The pharmaceutical industry continues to invest heavily in developing new therapies based on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Pyridines remain a cornerstone of drug discovery efforts because they can be readily modified to produce compounds with tailored properties. The unique combination of functional groups in 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine underscores its potential as a building block for novel drugs.

In conclusion, 2-Methoxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261464-64-5) represents a significant advancement in pharmaceutical chemistry. Its complex structure, featuring multiple pharmacophoric elements, positions it as a promising candidate for further investigation into neurological disorders and other therapeutic areas. The incorporation of modern synthetic techniques and computational methods ensures that this compound will remain at the forefront of drug discovery efforts.